Cas no 172992-43-7 (Butanoic acid, pentafluorophenyl ester)
172992-43-7 structure
Product Name:Butanoic acid, pentafluorophenyl ester
CAS No:172992-43-7
MF:C10H7F5O2
MW:254.153400659561
CID:1357009
PubChem ID:11482196
Update Time:2025-04-20
Butanoic acid, pentafluorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, pentafluorophenyl ester
- (2,3,4,5,6-pentafluorophenyl) butanoate
- 172992-43-7
- DTXSID20467318
- SCHEMBL1401783
- butyric acid pentafluorophenyl ester
-
- Inchi: 1S/C10H7F5O2/c1-2-3-4(16)17-10-8(14)6(12)5(11)7(13)9(10)15/h2-3H2,1H3
- InChI Key: MXDFLRGXFKNZEY-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1OC(CCC)=O)F)F)F)F
Computed Properties
- Exact Mass: 254.03661
- Monoisotopic Mass: 254.03662027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid, pentafluorophenyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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